3-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazolidine-2-thione

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-4-phenyl-1,3-thiazolidine-2-thione
• InChI: InChI=1S/C15H12ClNO2S3/c16-12-6-8-13(9-7-12)22(18,19)17-14(10-21-15(17)20)11-4-2-1-3-5-11/h1-9,14H,10H2
• InChI Key: VEUYKJCFTBNWPC-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=S)S1)S(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C15H12ClNO2S3
• Molecular Weight: 369.9 g/mol

Description

3-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazolidine-2-thione is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiazolidine derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 3-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazolidine-2-thione is not fully understood. However, it has been suggested that this compound may act through the inhibition of NF-κB and MAPK signaling pathways, which are involved in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazolidine-2-thione exhibits various biochemical and physiological effects. This compound has been shown to reduce inflammation and oxidative stress, as well as inhibit tumor cell growth. It has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazolidine-2-thione in lab experiments include its low toxicity and high solubility in water and organic solvents. However, one limitation of using this compound is its relatively low stability, which may affect its activity over time.

Future Directions

There are many potential future directions for the study of 3-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazolidine-2-thione. Some of these directions include the investigation of its potential use in the treatment of various diseases, such as cancer and diabetes, as well as its mechanism of action and its effects on various signaling pathways. Additionally, further studies are needed to determine the optimal dosages and administration routes for this compound in animal and human studies.

Synthesis Methods

The synthesis of 3-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazolidine-2-thione has been reported through various methods. One of the most commonly used methods is the reaction of 4-chlorobenzenesulfonyl chloride with 4-phenylthiosemicarbazide in the presence of triethylamine. This reaction results in the formation of the thiazolidine derivative.

Scientific Research Applications

3-[(4-chlorophenyl)sulfonyl]-4-phenyl-1,3-thiazolidine-2-thione has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been studied for its potential use in the treatment of diabetes and other metabolic disorders.